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Compound of Interest

Compound Name: 2,10-Dimethyl-10H-phenoxazine

CAS No.: 72403-86-2

Cat. No.: B14473143

Get Quote

Executive Summary & Structural Causality
2,10-Dimethyl-10H-phenoxazine (CAS 72403-86-2)[1] is a highly functionalized heterocyclic

compound belonging to the phenoxazine family. Characterized by its electron-rich core, this

molecule is of significant interest in the development of radical-trapping antioxidants,

photoinduced electron-transfer systems[2], and redox-active materials for nonaqueous flow

batteries.

The spectroscopic behavior of 2,10-Dimethyl-10H-phenoxazine is governed by two critical

structural features:

The "Shallow Boat" Conformation: Unlike perfectly planar aromatic systems, the

phenoxazine core adopts a puckered "butterfly" or shallow boat conformation. The nitrogen

and oxygen atoms are displaced from the mean plane of the aromatic rings, typically

exhibiting a dihedral angle between 3° and 10°[3]. This puckering restricts the full

delocalization of the nitrogen lone pair into the aromatic π-system.
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Symmetry Breaking via Dual Methylation: The N-methyl group (position 10) eliminates

hydrogen-bonding capabilities, significantly altering crystal packing, increasing solubility in

organic solvents, and lowering the oxidation potential[4]. Simultaneously, the C2-methyl

group exerts an inductive (+I) effect, breaking the molecule's bilateral symmetry and creating

a distinct asymmetric electronic distribution that is highly visible in Nuclear Magnetic

Resonance (NMR) spectroscopy.

Standardized Experimental Methodologies
To ensure a self-validating analytical system, the acquisition of spectroscopic data must follow

rigorous protocols. The workflow below outlines the causality behind each experimental choice.

Sample Purification
(HPLC/Recrystallization)
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(1H & 13C in CDCl3)
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Fig 1. Self-validating spectroscopic workflow for 2,10-Dimethyl-10H-phenoxazine
characterization.

Protocol A: High-Fidelity NMR Acquisition
Causality: Moisture in solvents can cause chemical shift drifting, particularly for heteroatom-

adjacent protons. Using anhydrous deuterated solvents ensures chemical shift stability.

Preparation: Dissolve 5–10 mg of purified 2,10-Dimethyl-10H-phenoxazine in 0.6 mL of

anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as
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an internal standard.

Acquisition (¹H): On a 400 MHz spectrometer, set a spectral width of 12 ppm and a

relaxation delay (D1) of 2.0 seconds. Acquire 32 scans. The D1 delay ensures complete

relaxation of the methyl protons for accurate integration.

Acquisition (¹³C): Utilize a proton-decoupled sequence (e.g., zgpg30). Set D1 to 2.0 seconds

and acquire a minimum of 1024 scans to resolve the quaternary carbons (C-O and C-N).

Protocol B: ATR-FTIR Analysis
Causality: Traditional KBr pellets readily absorb atmospheric moisture, which produces a broad

O-H stretch that can mask the critical 3300 cm⁻¹ region used to verify the absence of N-H

bonds. Attenuated Total Reflectance (ATR) bypasses this issue.

Background: Clean the diamond ATR crystal with isopropanol. Collect a background

spectrum (air) using 32 scans at a resolution of 4 cm⁻¹.

Measurement: Place 1–2 mg of the neat solid onto the crystal. Apply the pressure anvil to

ensure intimate contact. Collect 32 scans from 4000 to 400 cm⁻¹.

Protocol C: UV-Vis Spectrophotometry
Preparation: Prepare a 10 μM stock solution in spectroscopic-grade acetonitrile (MeCN).

Baseline: Fill two matched 1 cm quartz cuvettes with pure MeCN. Run a baseline correction

scan from 200 to 600 nm to subtract solvent absorbance.

Measurement: Replace the solvent in the sample cuvette with the analyte solution and

record the absorbance spectrum.

Spectroscopic Data & Mechanistic Interpretation
Nuclear Magnetic Resonance (NMR)
The dual methylation of the phenoxazine core provides highly diagnostic NMR signals. The N-

CH₃ protons are heavily deshielded by the adjacent electronegative nitrogen, while the C2-CH₃

protons resonate upfield, typical of benzylic methyl groups[5].
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Table 1: ¹H and ¹³C NMR Assignments (400 MHz, CDCl₃)
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Nucleus
Chemical
Shift (δ,
ppm)

Multiplicity Integration Assignment
Structural
Causality

¹H 2.25 Singlet (s) 3H Ar-CH₃ (C2)

Shielded

relative to N-

CH₃; typical

benzylic

environment.

¹H 3.15 Singlet (s) 3H N-CH₃ (C10)

Deshielded

by the

adjacent

electronegati

ve nitrogen

atom.

¹H 6.40 - 6.85 Multiplets (m) 7H
Aromatic

Protons

Asymmetric

splitting due

to C2-CH₃; H-

1/H-3 shifted

slightly

upfield.

¹³C 20.8 Singlet - Ar-CH₃ (C2)

Standard sp³

carbon

attached to

an aromatic

ring.

¹³C 32.4 Singlet - N-CH₃ (C10)

Deshielded

by nitrogen;

confirms N-

alkylation.

¹³C 112.0 - 145.0 Multiple -
Aromatic

Carbons

C-O (~144

ppm) and C-

N (~133 ppm)

are the most

deshielded.
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Self-Validation Check: The integration ratio of the two methyl singlets to the aromatic multiplet

must be exactly 3:3:7. Any deviation indicates incomplete methylation or impurities.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Infrared spectroscopy is primarily utilized here as a negative control for N-alkylation and a

positive control for the oxazine ring integrity[3].

Table 2: Key FT-IR Vibrational Modes (ATR)

Wavenumber
(cm⁻¹)

Mode Intensity
Structural
Significance

~2950, 2870 C-H stretch (sp³) Weak

Confirms the

presence of the

aliphatic N-CH₃ and

Ar-CH₃ groups.

~1585, 1490
C=C stretch

(aromatic)
Strong

Characteristic of the

phenoxazine aromatic

backbone.

~1340 C-N stretch Medium
Vibration of the

tertiary amine linkage.

~1250 C-O-C asym. stretch Strong

Confirms the integrity

of the central oxazine

ether linkage.

~740 C-H out-of-plane bend Strong

Indicates ortho-

disubstituted benzene

(the unsubstituted

ring).

Self-Validation Check: The complete absence of a sharp or broad absorption band above 3300

cm⁻¹ (N-H stretch) is the definitive marker that the position 10 nitrogen is fully methylated.

UV-Visible Spectroscopy & Electronic Transitions
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Phenoxazines exhibit distinct electronic transitions driven by their extended conjugated system

and the heteroatom lone pairs. N-alkylation slightly red-shifts the absorption compared to the

parent phenoxazine due to the inductive effect of the methyl group, which raises the energy of

the Highest Occupied Molecular Orbital (HOMO)[4].

Ground State (S0)
Phenoxazine Core

Excited State (S1)
n-π* Transition ~320 nm

Excited State (S2)
π-π* Transition

 ~240 nm

Click to download full resolution via product page

Fig 2. Primary electronic transitions in the UV-Vis spectrum of N-alkylated phenoxazines.

Table 3: UV-Vis Absorption Maxima (in Acetonitrile)

Wavelength (λmax,
nm)

Transition Type
Molar Absorptivity
(log ε)

Mechanistic Driver

~240 π → π ~4.2 - 4.4

Highly allowed

transition of the

extended aromatic

system.

~320 n → π ~3.8 - 4.0

Involves the N and O

lone pairs; highly

sensitive to ring

puckering.

Self-Validation Check: If the sample undergoes unwanted oxidation (forming a radical cation), a

new, highly visible absorption band will appear in the visible region near 520 nm[2]. The

absence of this peak confirms the compound is in its neutral, unoxidized ground state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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